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Introduction

Bromochlorophenol Blue (BCPB) is a versatile pH indicator and dye utilized in a variety of

scientific and research applications. Its sodium salt form offers enhanced solubility in aqueous

solutions, making it a convenient choice for laboratory use. The indicator exhibits a distinct

color change from yellow at pH 3.0 to blue or violet at pH 4.6, providing a clear visual reference

for pH determination within this acidic range.[1][2] Key applications include its use as a pH

indicator in titrations and microbiological studies, in biochemical assays for the detection of

proteins and enzymes, for monitoring water quality in environmental testing, and in colorimetric

sensor arrays for sugar identification.[1][3][4]

Chemical Properties

Bromochlorophenol Blue sodium salt is the sodium salt of 3',3''-dibromo-5',5''-

dichlorophenolsulfonphthalein. It is typically a black to dark green powder that is soluble in

water and ethanol.[3][5] The solution's stability is generally good under normal laboratory

conditions, though it should be stored in a cool, dry, well-ventilated area and protected from

light.[6][7]
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Quantitative Data Summary

The following tables summarize the key quantitative data for the preparation and use of

Bromochlorophenol Blue sodium salt working solutions.

Property Value Source(s)

Molecular Formula C₁₉H₉Br₂Cl₂NaO₅S [4]

Molecular Weight 603.05 g/mol [4]

Appearance Black to dark green powder [3][4]

pH Transition Range 3.0 (Yellow) – 4.6 (Blue/Violet) [1][2]

Solubility Soluble in water and ethanol [5]

Solution Type Concentration Primary Application

Aqueous Solution 0.04% (w/v) General purpose pH indicator

Ethanolic Solution 0.1% (w/v)
Titrations, Non-aqueous

systems

Experimental Protocols
Protocol 1: Preparation of 0.1% (w/v) Aqueous
Bromochlorophenol Blue Sodium Salt Indicator Solution
This protocol outlines the preparation of a stock solution suitable for general laboratory use as

a pH indicator.

Materials:

Bromochlorophenol Blue sodium salt powder

Deionized or distilled water

100 mL volumetric flask
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Weighing paper or boat

Spatula

Analytical balance

Magnetic stirrer and stir bar (optional)

Storage bottle (amber glass recommended)

Procedure:

Weighing: Accurately weigh 0.1 g of Bromochlorophenol Blue sodium salt powder using

an analytical balance.

Dissolving: Transfer the powder to a 100 mL volumetric flask. Add approximately 50-70 mL of

deionized or distilled water.

Mixing: Gently swirl the flask or use a magnetic stirrer to dissolve the powder completely.

The sodium salt form should dissolve readily in water.

Volume Adjustment: Once the powder is fully dissolved, add deionized water to bring the

final volume to the 100 mL mark on the volumetric flask.

Final Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage: Transfer the prepared solution to a clearly labeled amber glass bottle for storage.

Store at room temperature, protected from light.

Protocol 2: Preparation of 0.1% (w/v) Ethanolic
Bromochlorophenol Blue Sodium Salt Indicator Solution
This protocol is suitable for applications where an alcoholic solution is preferred, such as in

certain titrations.

Materials:

Bromochlorophenol Blue sodium salt powder
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95% Ethanol

Deionized or distilled water

100 mL volumetric flask

Weighing paper or boat

Spatula

Analytical balance

Graduated cylinders

Storage bottle (amber glass recommended)

Procedure:

Weighing: Weigh out 0.1 g of Bromochlorophenol Blue sodium salt powder.

Initial Dissolution: Transfer the powder into a 100 mL volumetric flask. Add 20 mL of 95%

ethanol to the flask. Swirl gently to dissolve the powder.

Dilution: After the powder has dissolved in the ethanol, add deionized or distilled water to

bring the total volume to the 100 mL mark.

Homogenization: Cap the flask and invert it multiple times to ensure a uniform mixture.

Storage: Transfer the solution to a labeled amber glass bottle and store at room temperature.

Visualizations
The following diagrams illustrate the logical workflow for the preparation of the working

solutions.
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Workflow for Aqueous Solution Preparation

Weigh 0.1 g of BCPB Sodium Salt

Transfer to 100 mL Volumetric Flask

Add ~60 mL of Deionized Water

Mix Until Fully Dissolved

Add Deionized Water to 100 mL Mark

Homogenize by Inverting Flask

Transfer to Labeled Storage Bottle
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Workflow for Ethanolic Solution Preparation

Weigh 0.1 g of BCPB Sodium Salt

Transfer to 100 mL Volumetric Flask

Add 20 mL of 95% Ethanol

Mix to Dissolve

Add Deionized Water to 100 mL Mark

Homogenize the Solution

Store in a Labeled Bottle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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